Cas no 85069-60-9 (tert-butyl N-(3-bromothiophen-2-yl)carbamate)

tert-butyl N-(3-bromothiophen-2-yl)carbamate structure
85069-60-9 structure
Product Name:tert-butyl N-(3-bromothiophen-2-yl)carbamate
CAS No:85069-60-9
MF:C9H12BrNO2S
MW:278.166080474854
MDL:MFCD12964064
CID:1081513
PubChem ID:14143864
Update Time:2024-10-26

tert-butyl N-(3-bromothiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3-bromothiophen-2-yl)carbamate
    • 2-(Boc-amino)-3-bromothiophene
    • N-Boc-2-amino-3-bromothiophene
    • tert-butyl N-(3-bromothiophen-2-yl)carbamate
    • Y6425
    • 3-Bromo-2-BocNH-thiophene
    • BHWDDKRHHBHKGQ-UHFFFAOYSA-N
    • PB24093
    • tert-Butyl N-(3-bromo-2-thienyl)carbamate
    • TERT-BUTYL 3-BROMOTHIOPHEN-2-YLCARBAMATE
    • Z2217052348
    • Carbamicacid,N-(3-bromo-2-thienyl)-,1,1-dimethylethylester
    • C
    • 1,1-Dimethylethyl N-(3-bromo-2-thienyl)carbamate (ACI)
    • Carbamic acid, (3-bromo-2-thienyl)-, 1,1-dimethylethyl ester (9CI)
    • DTXSID30556505
    • CS-0048080
    • AS-36144
    • MFCD12964064
    • SY097708
    • tert-Butyl(3-bromothiophen-2-yl)carbamate
    • DB-076235
    • SCHEMBL399916
    • Z1269134829
    • 85069-60-9
    • EN300-222644
    • 3-Bromo-N-Boc-thiophen-2-amine
    • AKOS022175302
    • MDL： MFCD12964064
    • Inchi： 1S/C9H12BrNO2S/c1-9(2,3)13-8(12)11-7-6(10)4-5-14-7/h4-5H,1-3H3,(H,11,12)
    • InChI Key： BHWDDKRHHBHKGQ-UHFFFAOYSA-N
    • SMILES： O=C(NC1=C(Br)C=CS1)OC(C)(C)C

Computed Properties

  • Exact Mass: 276.97700
  • Monoisotopic Mass: 276.97721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6
  • XLogP3: 3.2

Experimental Properties

  • PSA: 66.57000
  • LogP: 3.93060

tert-butyl N-(3-bromothiophen-2-yl)carbamate Security Information

tert-butyl N-(3-bromothiophen-2-yl)carbamate Pricemore >>

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tert-butyl N-(3-bromothiophen-2-yl)carbamate Production Method

Production Method 1

7311-64-0 7311-64-0
85069-60-9 85069-60-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  16 h, 90 °C
Reference
Non-covalent S···O interactions control conformation in a scaffold that disrupts islet amyloid polypeptide fibrillation
Peacock, Hayden; Luo, Jinghui; Yamashita, Tohru; Luccarelli, James; Thompson, Sam; et al, Chemical Science, 2016, 7(10), 6435-6439

Production Method 2

7311-64-0 7311-64-0
85069-60-9 85069-60-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  65 °C
Reference
Thienopyrrole acetic acids as antagonists of the CRTH2 receptor
Bonafoux, Dominique; Abibi, Ayome; Bettencourt, Brian; Burchat, Andrew; Ericsson, Anna; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1861-1864

Production Method 3

7311-64-0 7311-64-0
85069-60-9 85069-60-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide
Reference
Synthesis of dithienopyridines through palladium(0)-catalyzed coupling of ortho-formylthiopheneboronic acids with t-butyl N-(ortho-halothienyl)carbamates
Yang, Youhua; Hoernfeldt, Anna Britta; Gronowitz, Salo, Chemica Scripta, 1988, 28(3), 275-9

tert-butyl N-(3-bromothiophen-2-yl)carbamate Raw materials

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tert-butyl N-(3-bromothiophen-2-yl)carbamate Suppliers

Amadis Chemical Company Limited
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(CAS:85069-60-9)tert-butyl N-(3-bromothiophen-2-yl)carbamate
Order Number:A863724
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:42
Price ($):3392.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:85069-60-9)tert-butyl N-(3-bromothiophen-2-yl)carbamate
A863724
Purity:99%
Quantity:100g
Price ($):3392.0
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